Cas no 264606-40-8 (3-Pyridin-3-yl-4,5-dihydro-isoxazole-5-carbonitrile)

• Product Name: 3-Pyridin-3-yl-4,5-dihydro-isoxazole-5-carbonitrile
• CAS No: 264606-40-8
• MF: C₉H₇N₃O
• MW: 173.171381235123
• CID: 5214092
• Update Time: 2026-03-06

3-Pyridin-3-yl-4,5-dihydro-isoxazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridin-3-yl-4,5-dihydro-isoxazole-5-carbonitrile

• Inchi： 1S/C9H7N3O/c10-5-8-4-9(12-13-8)7-2-1-3-11-6-7/h1-3,6,8H,4H2
• InChI Key： PASHWLNOQNKHMA-UHFFFAOYSA-N
• SMILES： O1C(C#N)CC(C2=CC=CN=C2)=N1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-Pyridin-3-yl-4,5-dihydro-isoxazole-5-carbonitrile

Introduction to 3-Pyridin-3-yl-4,5-dihydro-isoxazole-5-carbonitrile (CAS No. 264606-40-8)

3-Pyridin-3-yl-4,5-dihydro-isoxazole-5-carbonitrile (CAS No. 264606-40-8) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the isoxazole class, which is well-known for its broad spectrum of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a pyridine ring in its structure enhances its interactiveness with biological targets, making it a valuable scaffold for drug discovery.

The chemical structure of 3-Pyridin-3-yl-4,5-dihydro-isoxazole-5-carbonitrile consists of a six-membered isoxazole ring fused with a pyridine moiety. The nitrile group at the 5-position of the isoxazole ring introduces additional reactivity, allowing for further functionalization and diversification of its pharmacological profile. This structural feature makes it an attractive candidate for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various kinases and enzymes involved in cancer progression. 3-Pyridin-3-yl-4,5-dihydro-isoxazole-5-carbonitrile has emerged as a promising lead compound in this context. Studies have demonstrated its ability to inhibit the activity of several kinases, including cyclin-dependent kinases (CDKs) and Janus kinases (JAKs), which are critical regulators of cell cycle progression and immune responses.

One of the most compelling aspects of 3-Pyridin-3-yl-4,5-dihydro-isoxazole-5-carbonitrile is its potential to serve as a versatile scaffold for structure-based drug design. The combination of the pyridine and isoxazole moieties provides multiple interaction points with biological targets, enabling the optimization of binding affinity and selectivity. Computational modeling studies have suggested that this compound can effectively bind to the ATP-binding pockets of kinases, thereby inhibiting their catalytic activity.

Moreover, the nitrile group in the molecule offers opportunities for further chemical modification. For instance, it can be hydrolyzed to form a carboxylic acid or reduced to an amine, allowing for the introduction of additional functional groups that may enhance pharmacokinetic properties or improve target specificity. These modifications are crucial for developing drug candidates that exhibit favorable pharmacological profiles.

Recent experimental studies have highlighted the anti-proliferative effects of 3-Pyridin-3-yl-4,5-dihydro-isoxazole-5-carbonitrile on various cancer cell lines. In vitro assays have shown that this compound can induce apoptosis and inhibit cell proliferation in human breast cancer cells (MCF-7), prostate cancer cells (PC3), and lung cancer cells (A549). The mechanism of action appears to involve the inhibition of key signaling pathways involved in cancer cell survival and growth.

The anti-inflammatory potential of 3-Pyridin-3-yl-4,5-dihydro-isoxazole-5-carbonitrile has also been explored. Preclinical studies have indicated that this compound can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta). These findings suggest that it may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In conclusion, 3-Pyridin-3-yl-4,5-dihydro-isoxazole-5-carbonitrile (CAS No. 264606-40-8) represents a promising candidate for further development as a therapeutic agent. Its unique structural features and demonstrated biological activities make it an attractive scaffold for drug discovery efforts aimed at treating cancer and inflammatory diseases. Continued research into this compound is warranted to fully elucidate its pharmacological potential and optimize its properties for clinical applications.